Cas no 55276-24-9 (2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl-)

2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl- structure
55276-24-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl-
CAS No:55276-24-9
MF:C7H11N3O2
MW:169.181141138077
CID:352369
PubChem ID:816935
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl-
    • 5-amino-1,3,6-trimethylpyrimidine-2,4-dione
    • SCHEMBL480553
    • FDKLGFYAEDLCNA-UHFFFAOYSA-N
    • AB-323/25048145
    • CS-0367048
    • AKOS006274905
    • 5-amino-1,3,6-trimethyluracil
    • 55276-24-9
    • DTXSID30355717
    • 5-amino-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C7H11N3O2/c1-4-5(8)6(11)10(3)7(12)9(4)2/h8H2,1-3H3
    • InChI Key: FDKLGFYAEDLCNA-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C(=C(C)N1C)N)=O

Computed Properties

  • Exact Mass: 169.08523
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 66.64
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